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Compound of Interest

Compound Name: trans-3-Hydroxyhex-4-enoic acid

CAS No.: 26811-78-9

Cat. No.: B1626367

Get Quote

This technical guide provides a comprehensive overview of (4E)-3-Hydroxyhex-4-enoic acid, a

molecule of interest within the class of unsaturated beta-hydroxy acids. Designed for

researchers, scientists, and professionals in drug development, this document navigates the

current landscape of its chemical identity, outlines a strategic approach to its synthesis and

characterization in the absence of extensive literature, and discusses its potential biological

significance based on its structural characteristics.

Nomenclature, Stereochemistry, and CAS Number
A precise understanding of a molecule's identity is fundamental to any research endeavor.

(4E)-3-Hydroxyhex-4-enoic acid presents a case where careful attention to nomenclature and

available data is crucial.

IUPAC Nomenclature and Stereochemistry: The correct and unabbreviated IUPAC name for

the target molecule is (4E)-3-hydroxyhex-4-enoic acid. The "(4E)" designation specifies the

trans configuration of the double bond between carbons 4 and 5. The molecule also possesses

a chiral center at carbon 3, meaning it can exist as two enantiomers: (3S,4E)-3-hydroxyhex-4-
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enoic acid and (3R,4E)-3-hydroxyhex-4-enoic acid. Without specifying the stereochemistry at

the C-3 position, the name refers to a racemic mixture of both enantiomers.

Table 1: Molecular Identifiers and Properties

Identifier Value Source

IUPAC Name
(4E)-3-hydroxyhex-4-enoic

acid

Synonyms
trans-3-Hydroxyhex-4-enoic

acid

Molecular Formula C₆H₁₀O₃

Molecular Weight 130.14 g/mol

InChI Key
OFCNGPVEUCUWSR-

NSCUHMNNSA-N

CAS Number Ambiguity: The Chemical Abstracts Service (CAS) number for this specific

monomer is not definitively established in the public domain. Researchers should be aware of

the following:

CAS 26811-78-9: This number is frequently listed by chemical suppliers for "trans-3-
Hydroxyhex-4-enoic acid"[1][2]. However, several sources explicitly link this CAS number

to the homopolymer of 3-hydroxy-4-hexenoic acid, denoted by the molecular formula

(C₆H₁₀O₃)x[1]. It is therefore likely that this CAS number refers to the polymerized form and

not the monomer.

CAS 13893-40-8: This number is assigned to "3-Hydroxyhex-4-enoic acid" without

specification of the double bond's stereochemistry[3]. This may represent a mixture of (E)

and (Z) isomers or the stereochemically undefined compound.

CAS 81357-32-6: One supplier lists this number for "3-hydroxy-4-E-Hexenoic acid"[4].

However, without broader corroboration, its definitive status remains uncertain.

Given this landscape, it is imperative for researchers to rely on structural characterization data

(e.g., NMR) to confirm the identity of any obtained sample, rather than relying solely on a CAS
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number.

Caption: Structure of (4E)-3-Hydroxyhex-4-enoic Acid.

Proposed Synthetic Pathway and Experimental
Protocol
A survey of the scientific literature reveals a lack of a standardized, published protocol for the

synthesis of (4E)-3-Hydroxyhex-4-enoic acid. However, a plausible and efficient pathway can

be designed based on well-established organometallic and stereoselective reactions. The

proposed route involves a stereoselective aldol addition to an α,β-unsaturated aldehyde,

followed by a selective oxidation.

Synthetic Strategy Rationale: The core of this strategy is the formation of the C-C bond

between C3 and C2. An aldol reaction is a classic and reliable method for this transformation.

To control the stereochemistry of the double bond, we begin with an aldehyde where the trans

(or E) configuration is already established, namely (E)-but-2-enal (crotonaldehyde). The

addition of a suitable acetate enolate equivalent will generate the desired carbon skeleton.

Subsequent selective oxidation of the intermediate aldehyde will yield the target carboxylic acid

without affecting the secondary alcohol or the double bond.

Step 1: Stereoselective Aldol Addition

Step 2: Saponification

(E)-But-2-enal
(Crotonaldehyde) (E)-Ethyl 3-hydroxyhex-4-enoate THF, Reflux 

Reformatsky Reagent
(BrZnCH₂CO₂Et)

(4E)-3-Hydroxyhex-4-enoic Acid

 Hydrolysis 

1. NaOH (aq)
2. H₃O⁺
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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